[(2,6-Dichlorophenyl)methyl](2-ethoxyethyl)amine

• Molecular Formula: C11H15Cl2NO
• Molecular Weight: 248.15 g/mol
• IUPAC Name: N-[(2,6-dichlorophenyl)methyl]-2-ethoxyethanamine
• InChI: InChI=1S/C11H15Cl2NO/c1-2-15-7-6-14-8-9-10(12)4-3-5-11(9)13/h3-5,14H,2,6-8H2,1H3
• InChI Key: LYLVMMOXEBAVOD-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNCC1=C(C=CC=C1Cl)Cl

Description

(2,6-Dichlorophenyl)methylamine is a secondary amine featuring a 2,6-dichlorobenzyl group linked to a 2-ethoxyethyl substituent. The 2,6-dichlorophenyl moiety is a common pharmacophore in medicinal chemistry, often associated with enhanced lipophilicity and receptor-binding properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,6-Dichlorophenyl)methylamine typically involves the reaction of 2,6-dichlorobenzyl chloride with 2-ethoxyethylamine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then heated to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of (2,6-Dichlorophenyl)methylamine may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

(2,6-Dichlorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield chlorinated phenyl oxides, while reduction may produce amine derivatives.

Scientific Research Applications

(2,6-Dichlorophenyl)methylamine has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of (2,6-Dichlorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Phenyl Ring

(a) (2,3-Dichlorophenyl)methylamine hydrochloride (CAS 39959-78-9)

• Structure : The phenyl ring has 2,3-dichloro substitution instead of 2,6-dichloro.
• Properties : Molecular weight = 226.53 g/mol; formula = C₈H₁₀Cl₃N .

(b) N-[(2,6-Dichlorophenyl)methyl]cyclopropanamine

• Structure : Cyclopropyl group replaces the 2-ethoxyethyl chain.
• Properties: Synonyms include AC1NG8P9 and MolPort-000-939-211 .
• Key Differences : The cyclopropyl group increases rigidity and lipophilicity, which may enhance membrane permeability but reduce solubility compared to the ethoxyethyl chain.

Variations in the Amine Substituent

(a) (S)-[2-(2,6-Dimethylphenyl)ethoxy](methoxy)methylamine

• Structure : Features a 2,6-dimethylphenyl group and methoxyethyl side chain.
• Properties: Molecular formula = C₁₃H₂₁NO₂; stereochemistry (S-configuration) introduces chirality, which can influence receptor selectivity .
• Key Differences: Methyl groups on the phenyl ring (vs.

(b) Ethyl[2-(2,4,5-trichlorophenoxy)ethyl]amine

• Structure: Trichlorophenoxy group and ethylamine chain.
• Properties: Molecular weight = 268.57 g/mol; formula = C₁₀H₁₂Cl₃NO .
• Key Differences: The phenoxy group introduces an oxygen atom, altering electronic distribution and hydrogen-bonding capacity compared to the benzylamine scaffold.

Complex Derivatives with Additional Functional Groups

(a) [(E)-2-[3-(Benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl][(2,6-dichlorophenyl)methoxy]amine

• Structure : Incorporates a triazine ring and benzylsulfanyl group.
• Properties : Extended conjugation may enhance UV absorption properties .

Biological Activity

(2,6-Dichlorophenyl)methylamine is a chemical compound that has garnered attention for its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on existing literature and research findings.

Chemical Structure and Properties

The compound is characterized by the presence of a dichlorophenyl group attached to a methylamine and an ethoxyethyl moiety. Its structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{Cl}_2\text{N}\quad (\text{Molecular Weight 247 17 g mol})$$

Biological Activity Overview

(2,6-Dichlorophenyl)methylamine exhibits various biological activities, including:

• Antimicrobial Activity : Studies show that compounds with similar structures can inhibit the growth of both Gram-positive and Gram-negative bacteria. The presence of the dichlorophenyl group enhances its interaction with bacterial cell membranes, leading to increased permeability and cell death .
• Antiparasitic Effects : Research indicates potential efficacy against parasitic infections, particularly those caused by protozoa such as Trypanosoma brucei and Leishmania species. The compound's mechanism may involve the inhibition of key metabolic pathways in these organisms .
• Anti-inflammatory Properties : The compound has been noted for its ability to inhibit pro-inflammatory cytokines, suggesting a role in managing inflammatory diseases. This activity is likely mediated through modulation of NF-kB signaling pathways .

The biological activity of (2,6-Dichlorophenyl)methylamine can be attributed to several mechanisms:

• Enzyme Inhibition : It acts as an inhibitor of various enzymes involved in pathogen metabolism and host inflammatory responses. For example, it has shown inhibitory effects on phospholipase A2 and cyclooxygenase enzymes .
• Receptor Interaction : The compound may bind to specific receptors involved in immune responses, thereby modulating the activity of immune cells. This interaction can lead to decreased production of inflammatory mediators .

Case Studies

Several studies have highlighted the biological efficacy of similar compounds:

• Antimicrobial Efficacy : A study demonstrated that derivatives with dichlorophenyl groups exhibited significant antimicrobial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL .
• Antiparasitic Activity : In vitro assays showed that compounds structurally related to (2,6-Dichlorophenyl)methylamine had EC50 values below 10 nM against T.brucei, indicating potent antiparasitic properties .
• Inflammation Modulation : Research indicated that treatment with similar amine compounds reduced levels of TNF-alpha and IL-6 in animal models of inflammation, supporting their potential use in anti-inflammatory therapies .

Data Tables

Biological Activity	Observed Effect	Reference
Antimicrobial	MIC 8-32 µg/mL against Gram-negative bacteria
Antiparasitic	EC50 < 10 nM against T.brucei
Anti-inflammatory	Reduced TNF-alpha and IL-6 levels